N-(4-chloro-3-methoxyphenyl)pyridine-2-carboxamide

• IUPAC Name: N-(4-chloro-3-methoxyphenyl)pyridine-2-carboxamide
• InChI: InChI=1S/C13H11ClN2O2/c1-18-12-8-9(5-6-10(12)14)16-13(17)11-4-2-3-7-15-11/h2-8H,1H3,(H,16,17)
• InChI Key: ARYUXFNGXHNNDM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)NC(=O)C2=CC=CC=N2)Cl
• Molecular Formula: C13H11ClN2O2
• DSSTOX Substance ID: DTXSID00657816
• Molecular Weight: 262.69 g/mol
• CAS RN: 1161205-04-4

Description

This compound belongs to the class of organic compounds known as anilides. It’s a potent inhibitor of bacterial phosphopantetheinyl transferase that attenuates secondary metabolism and thwarts bacterial growth.

Synthesis Analysis

The synthesis of substituted pyridines with diverse functional groups via the remodeling of (Aza)indole/Benzofuran skeletons has been reported. This study reports a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans.

Molecular Structure Analysis

The molecular formula of the compound is C13H11ClN2O2. The InChI representation is InChI=1S/C13H11ClN2O2/c1-18-12-8-9 (5-6-10 (12)14)16-13 (17)11-4-2-3-7-15-11/h2-8H,1H3, (H,16,17). The Canonical SMILES representation is COC1=C (C=CC (=C1)NC (=O)C2=CC=CC=N2)Cl.

Chemical Reactions Analysis

Substituted pyridines with diverse functional groups are important structural motifs found in numerous bioactive molecules. Several methodologies for the introduction of various bio-relevant functional groups to pyridine have been reported.

Physical And Chemical Properties Analysis

The molecular weight of the compound is 262.69 g/mol. It has a Hydrogen Bond Donor Count of 1 and a Hydrogen Bond Acceptor Count of 3. The compound also has a Rotatable Bond Count of 3.

Scientific Research Applications

• Thiophene and its derivatives :

  • Application : Thiophene and its derivatives are a class of heterocyclic compounds with diverse applications in medicinal chemistry and material science. They possess a wide range of therapeutic properties such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer.
  • Methods : The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.
  • Results : Several commercially available drugs such as Tipepidine, Tiquizium Bromides, Timepidium Bromide, Dorzolamide, Tioconazole, Citizolam, Sertaconazole Nitrate and Benocyclidine contain thiophene nucleus.

• Trifluoromethylpyridines (TFMP) and its derivatives :

  • Application : TFMP derivatives are used in the protection of crops from pests. Several TFMP derivatives are also used in the pharmaceutical and veterinary industries.
  • Methods : The synthesis and applications of TFMP and its derivatives are an important research topic.
  • Results : More than 20 new TFMP-containing agrochemicals have acquired ISO common names. Five pharmaceutical and two veterinary products containing the TFMP moiety have been granted market approval.

• Thiazoles and its derivatives :

  • Application : Thiazoles and its derivatives have diverse biological activities. They are known to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules with lesser side effects.
  • Methods : The synthesis and characterization of novel thiazole moieties with wider therapeutic activity is a topic of interest for medicinal chemists.
  • Results : Several commercially available drugs such as Tipepidine, Tiquizium Bromides, Timepidium Bromide, Dorzolamide, Tioconazole, Citizolam, Sertaconazole Nitrate and Benocyclidine contain thiophene nucleus.

• N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives :

  • Application : These derivatives have been synthesized and studied for their in vitro antimicrobial activity against bacterial (Gram positive and Gram negative) and fungal species, and anticancer activity against oestrogen receptor positive human breast adenocarcinoma cancer cell line (MCF7).
  • Methods : The molecular structures of the synthesized derivatives were confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental).
  • Results : The antimicrobial activity results revealed that compounds d1, d2 and d3 have promising antimicrobial activity. Anticancer screening results indicated that compounds d6 and d7 were found to be the most active ones against breast cancer cell line.

Future Directions

The biological activities of fluorine-containing compounds are considered to be derived from the unique physicochemical properties of fluorine. It is expected that many novel applications of trifluoromethylpyridine will be discovered in the future.

Citations

Synthesis and Characterization of 5-(2-Fluoro-4-[11C]methoxyphenyl)-2,2-dimethyl-3,4-dihydro-2H-pyrano[2,3-b]pyridine-7-carboxamide as a PET Imaging Ligand …

G Yuan, M Dhaynaut, Y Lan, NJ Guehl… - Journal of Medicinal …, 2022 - ACS Publications

Metabotropic glutamate receptor 2 (mGluR2) is a therapeutic target for several neuropsychiatric disorders. An mGluR2 function in etiology could be unveiled by positron emission …

Number of citations: 2 pubs.acs.org